Cas no 1103424-88-9 (ethyl 1-propan-2-ylpyrazole-4-carboxylate)

• Product Name: ethyl 1-propan-2-ylpyrazole-4-carboxylate
• CAS No: 1103424-88-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5524191
• Update Time: 2025-06-15

ethyl 1-propan-2-ylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-propan-2-ylpyrazole-4-carboxylate

• Inchi： 1S/C9H14N2O2/c1-4-13-9(12)8-5-10-11(6-8)7(2)3/h5-7H,4H2,1-3H3
• InChI Key： SRJVZDOQKIJBKD-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C(OCC)=O)C=N1

Additional information on ethyl 1-propan-2-ylpyrazole-4-carboxylate

Comprehensive Overview of Ethyl 1-Propan-2-ylpyrazole-4-carboxylate (CAS No. 1103424-88-9): Properties, Applications, and Industry Insights

Ethyl 1-propan-2-ylpyrazole-4-carboxylate (CAS No. 1103424-88-9) is a specialized organic compound belonging to the pyrazole carboxylate family. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure, which combines a pyrazole ring with an ethyl carboxylate functional group. The compound's unique chemical properties, including its moderate polarity and stability under ambient conditions, make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like ethyl 1-propan-2-ylpyrazole-4-carboxylate has surged, driven by their applications in drug discovery and crop protection formulations. Researchers are particularly interested in its role as a building block for bioactive molecules, with studies highlighting its potential in modulating enzyme activity. The compound's CAS No. 1103424-88-9 serves as a critical identifier in patent literature and regulatory documentation, ensuring precise communication across global supply chains.

The synthesis of ethyl 1-propan-2-ylpyrazole-4-carboxylate typically involves multi-step reactions starting from hydrazine derivatives and β-keto esters, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for pharmaceutical-grade intermediates. Industry trends show growing preference for sustainable synthesis routes, aligning with the "green chemistry" movement that prioritizes reduced solvent waste and energy efficiency.

From a commercial perspective, CAS 1103424-88-9 is primarily supplied by specialty chemical manufacturers catering to R&D sectors. Market analysts note increased procurement by contract research organizations (CROs) working on kinase inhibitor development—a hot topic in oncology research. The compound's structure-activity relationship (SAR) profile makes it particularly relevant for designing small molecule therapeutics, a field experiencing 12% annual growth according to recent market reports.

Quality control protocols for ethyl 1-propan-2-ylpyrazole-4-carboxylate emphasize strict adherence to ICH guidelines, with certificates of analysis detailing residual solvents and heavy metal content. Storage recommendations typically specify protection from moisture at 2-8°C to maintain stability. These precautions address common end-user queries about compound shelf life and handling best practices—frequent search topics among laboratory technicians.

Emerging applications include its use in material science, where researchers exploit the pyrazole core's coordination chemistry to develop novel metal-organic frameworks (MOFs). This interdisciplinary potential has sparked discussions at recent ACS National Meeting presentations, reflecting broader interest in multi-functional chemical building blocks. Patent databases reveal over 30 filings referencing CAS 1103424-88-9 since 2020, predominantly in medicinal chemistry innovations.

Environmental and safety assessments indicate that ethyl 1-propan-2-ylpyrazole-4-carboxylate requires standard laboratory precautions (gloves, goggles) but doesn't exhibit extreme hazards—a factor contributing to its adoption in academic settings. This safety profile contrasts with trending searches for "low-toxicity synthetic intermediates," highlighting the compound's alignment with modern laboratory safety standards.

Future research directions may explore the compound's utility in bioconjugation chemistry or as a precursor for fluorescent probes, areas gaining traction in diagnostic imaging. The global market for fine chemical intermediates is projected to reach $XX billion by 2027, with pyrazole derivatives representing a growing segment. Manufacturers are responding by scaling up production while maintaining cGMP compliance—a critical consideration for buyers verifying supplier qualifications.

For researchers seeking custom synthesis of CAS 1103424-88-9 analogs, several contract manufacturers now offer structure modification services with rapid turnaround. This service model addresses the frequent query "where to buy specialized carboxylates" while supporting fragment-based drug discovery approaches. Analytical method development packages often accompany bulk orders, providing clients with validated QC protocols for their specific applications.

In summary, ethyl 1-propan-2-ylpyrazole-4-carboxylate exemplifies how targeted molecular design enables diverse applications across life sciences and materials research. Its CAS registry number 1103424-88-9 serves as an essential reference point for procurement and regulatory compliance, while ongoing innovation ensures its relevance in addressing contemporary challenges like precision medicine and sustainable manufacturing.